![molecular formula C18H22O2 B4076471 1,1'-[1,2-ethanediylbis(oxy)]bis(4-ethylbenzene)](/img/structure/B4076471.png)
1,1'-[1,2-ethanediylbis(oxy)]bis(4-ethylbenzene)
Overview
Description
1,1'-[1,2-ethanediylbis(oxy)]bis(4-ethylbenzene), commonly known as DEEB, is a chemical compound that has been widely used in scientific research. It is a colorless liquid with a molecular formula of C20H26O2 and a molecular weight of 298.42 g/mol. DEEB has shown promising results in various research applications due to its unique properties.
Mechanism of Action
The mechanism of action of DEEB involves the formation of covalent bonds between the DEEB molecule and the polymeric material. This results in the crosslinking of the polymer chains, which improves the mechanical properties of the material. The crosslinking also improves the chemical and thermal stability of the material.
Biochemical and Physiological Effects:
DEEB has no known biochemical or physiological effects in humans. However, it has been shown to have low acute toxicity in animal studies.
Advantages and Limitations for Lab Experiments
DEEB has several advantages as a crosslinking agent for polymeric materials. It is easy to handle and has a low toxicity. It also has good compatibility with various polymeric materials. However, DEEB has some limitations, including its low reactivity towards some polymeric materials and its sensitivity to moisture.
Future Directions
There are several future directions for the use of DEEB in scientific research. One potential application is in the preparation of biodegradable polymeric materials. DEEB could be used as a crosslinking agent for the preparation of polymeric materials that are biodegradable and environmentally friendly. Another potential application is in the preparation of polymeric materials with improved thermal and chemical stability. DEEB could be used as a crosslinking agent for the preparation of polymeric materials that can withstand high temperatures and harsh chemical environments. Finally, DEEB could be used in the preparation of polymeric materials with improved mechanical properties, such as increased strength and toughness.
Scientific Research Applications
DEEB has been extensively used in scientific research as a crosslinking agent for the preparation of various polymeric materials. It has been used in the preparation of polyurethane foams, which have been used in various applications, including insulation and cushioning materials. DEEB has also been used in the preparation of polymeric coatings, which have been used in the automotive and aerospace industries.
Properties
IUPAC Name |
1-ethyl-4-[2-(4-ethylphenoxy)ethoxy]benzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22O2/c1-3-15-5-9-17(10-6-15)19-13-14-20-18-11-7-16(4-2)8-12-18/h5-12H,3-4,13-14H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZBXYZCYUWXKHJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)OCCOC2=CC=C(C=C2)CC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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